Cas no 1177510-41-6 ((2S)-2-[(4-benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid)
(2S)-2-[(4-benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-[(4-benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid
- L-Phenylalanine, N-[[4-(diphenylmethyl)-1-piperazinyl]carbonyl]-
-
- Inchi: 1S/C27H29N3O3/c31-26(32)24(20-21-10-4-1-5-11-21)28-27(33)30-18-16-29(17-19-30)25(22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,24-25H,16-20H2,(H,28,33)(H,31,32)/t24-/m0/s1
- InChI Key: FEHOYYCHUGPMJK-DEOSSOPVSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=CC=C1)NC(N1CCN(C(C2=CC=CC=C2)C2=CC=CC=C2)CC1)=O
(2S)-2-[(4-benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 1090573-100MG |
(2S)-2-{[4-(diphenylmethyl)piperazine-1-carbonyl]amino}-3-phenylpropanoic acid |
1177510-41-6 | 95% | 100MG |
$175 | 2023-06-25 | |
| OTAVAchemicals | 1090573-250MG |
(2S)-2-{[4-(diphenylmethyl)piperazine-1-carbonyl]amino}-3-phenylpropanoic acid |
1177510-41-6 | 95% | 250MG |
$200 | 2023-06-25 | |
| OTAVAchemicals | 1090573-500MG |
(2S)-2-{[4-(diphenylmethyl)piperazine-1-carbonyl]amino}-3-phenylpropanoic acid |
1177510-41-6 | 95% | 500MG |
$250 | 2023-06-25 | |
| OTAVAchemicals | 1090573-1G |
(2S)-2-{[4-(diphenylmethyl)piperazine-1-carbonyl]amino}-3-phenylpropanoic acid |
1177510-41-6 | 95% | 1G |
$300 | 2023-06-25 | |
| A2B Chem LLC | BA37779-100mg |
(2S)-2-{[4-(Diphenylmethyl)piperazine-1-carbonyl]amino}-3-phenylpropanoic acid |
1177510-41-6 | 95% | 100mg |
$395.00 | 2024-04-20 | |
| A2B Chem LLC | BA37779-250mg |
(2S)-2-{[4-(Diphenylmethyl)piperazine-1-carbonyl]amino}-3-phenylpropanoic acid |
1177510-41-6 | 95% | 250mg |
$423.00 | 2024-04-20 | |
| A2B Chem LLC | BA37779-500mg |
(2S)-2-{[4-(Diphenylmethyl)piperazine-1-carbonyl]amino}-3-phenylpropanoic acid |
1177510-41-6 | 95% | 500mg |
$478.00 | 2024-04-20 |
(2S)-2-[(4-benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on (2S)-2-[(4-benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid
(2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic Acid (CAS No. 1177510-41-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry
(2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid (CAS No. 1177510-41-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by a complex molecular structure that includes a benzhydryl group, a piperazine ring, and a phenylalanine moiety. The combination of these functional groups imparts specific biological activities that make it an attractive candidate for drug development.
The structure of (2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid is particularly noteworthy. The benzhydryl group, which consists of two phenyl rings attached to a central carbon atom, provides hydrophobicity and rigidity to the molecule. The piperazine ring, a six-membered heterocyclic compound with two nitrogen atoms, adds flexibility and can form hydrogen bonds with biological targets. The phenylalanine moiety, a common amino acid, contributes to the overall conformational stability and solubility of the compound.
The synthesis of (2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common approach is to start with L-phenylalanine, which is then converted into its corresponding N-carboxyanhydride (NCA). The NCA is subsequently reacted with 4-benzhydrylpiperazine to form the protected amino acid derivative. Finally, deprotection and purification steps yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for research and development.
In terms of biological activity, (2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid has shown promising results in various preclinical studies. It has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has demonstrated inhibitory effects on protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for potential applications in neurological disorders.
One notable area of research involves the use of (2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid as a lead compound for developing novel antiviral agents. Studies have shown that this compound can interfere with viral replication by targeting specific viral proteins or host cell factors essential for viral entry and assembly. This makes it a valuable candidate for further optimization and clinical evaluation.
The pharmacokinetic properties of (2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid have also been extensively studied. Its hydrophobic nature allows for good membrane permeability, while the presence of polar functional groups ensures sufficient solubility in biological fluids. These properties contribute to its favorable absorption, distribution, metabolism, and excretion (ADME) profile, making it suitable for oral administration or other delivery methods.
In clinical trials, early-stage studies have evaluated the safety and efficacy of (2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid in various disease models. Preliminary data suggest that it is well-tolerated at therapeutic doses and exhibits minimal side effects. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.
The future prospects for (2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid are promising. Ongoing studies are focused on optimizing its structure to enhance its potency and selectivity against specific targets. Additionally, efforts are being made to develop prodrugs or formulations that improve its pharmacokinetic properties and reduce potential side effects. These advancements could lead to the development of new therapeutic agents with improved efficacy and safety profiles.
In conclusion, (2S)-2-[(4-Benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid (CAS No. 1177510-41-6) is a versatile compound with significant potential in medicinal chemistry. Its unique structure and biological activities make it an attractive candidate for drug development across multiple therapeutic areas. Continued research and development efforts will likely uncover new applications and optimize its use in clinical settings.
1177510-41-6 ((2S)-2-[(4-benzhydrylpiperazine-1-carbonyl)amino]-3-phenyl-propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)